Cas no 2228516-87-6 (2-ethynylphenyl sulfamate)

2-ethynylphenyl sulfamate structure

Product Name:2-ethynylphenyl sulfamate

CAS No:2228516-87-6

Molecular Formula:C₈H₇NO₃S

Molecular Weight:197.211080789566

CID:6083534

PubChem ID:165686559

2-ethynylphenyl sulfamate Properties

Names and Identifiers

- 2-ethynylphenyl sulfamate
- 2228516-87-6
- EN300-1989486
- InChIKey： UYEQFXLHCXQHCW-UHFFFAOYSA-N
- Inchi： 1S/C8H7NO3S/c1-2-7-5-3-4-6-8(7)12-13(9,10)11/h1,3-6H,(H2,9,10,11)
- SMILES： S(N)(=O)(=O)OC1C=CC=CC=1C#C

Computed Properties

Exact Mass: 197.01466426g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 197.01466426g/mol
Heavy Atom Count: 13
Complexity: 308
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 77.8Å²

2-ethynylphenyl sulfamate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1989486-0.05g	2-ethynylphenyl sulfamate	2228516-87-6		0.05g	$972.0	2023-09-16

2-ethynylphenyl sulfamate Related Literature

1. A simple route to phosphamethine cyanines from S,N-heterocyclic carbenes†

Justin F. Binder,Andrea M. Corrente,Charles L. B. Macdonald Dalton Trans., 2016,45, 2138-2147
2. The impact of ionic liquids on the coordination of anions with solvatochromic copper complexes†

O. Kuzmina,L. Patel,C. Ashworth,E. Bakis,A. J. P. White,P. A. Hunt,T. Welton Dalton Trans., 2017,46, 12185-12200
3. Miniaturisation of a peptide-based electrochemical protease activity sensor using platinum microelectrodes

Ahmet Ucar,Eva González-Fernández,Matteo Staderini,Nicolaos Avlonitis,Alan F. Murray,Mark Bradley,Andrew R. Mount Analyst, 2020,145, 975-982
4. Organic analysis

Analyst, 1907,32, 122-127
5. Fabrication of microscale materials with programmable composition gradients†

Cédric Laval,Anne Bouchaudy,Jean-Baptiste Salmon Lab Chip, 2016,16, 1234-1242
6. Light-enabled alkenylation of iodocarboranes with unactivated alkenes†

Hangcheng Ni,Zhenpin Lu,Zuowei Xie Dalton Trans., 2022,51, 104-110
7. Tuning of volume phase transition for poly(N-isopropylacrylamide) ionogels by copolymerization with solvatophilic monomers

Bernard Timothy,Dowan Kim,Seong Il Yoo,Jinhwan Yoon Soft Matter, 2018,14, 7664-7670
8. Recyclable antibacterial material: silicon grafted with 3,6-O-sulfated chitosan and specifically bound by lysozyme†

Min Tan,Hongwei Wang,Yanyun Wang,Gaojian Chen,Lin Yuan,Hong Chen J. Mater. Chem. B, 2014,2, 569-576
9. Photocatalytic water reduction under visible light on a novel ZnIn2S4catalyst synthesized by hydrothermal method

Zhibin Lei,Wansheng You,Meiying Liu,Guohua Zhou,Tuyoshi Takata,Michikazu Hara,Can Li Chem. Commun., 2003, 2142-2143
10. Contents list

Chem. Educ. Res. Pract., 2015,16, 3-5

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

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